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Compound of Interest |

Compound Name: 2-IODOBUTANE-D9
CAS No.: 1219795-41-1
Cat. No.: B1149290
. J

This guide provides an in-depth analysis of the safety protocols and handling precautions for 2-
lodobutane-d9 (CAS No. 1219795-41-1). Designed for researchers, chemists, and
professionals in drug development, this document synthesizes critical safety data with field-
proven best practices. As specific toxicological and safety data for this deuterated isotopologue
are limited, the safety profile is primarily extrapolated from its well-documented non-deuterated
analogue, 2-lodobutane (CAS No. 513-48-4). The principles outlined herein are designed to
ensure the highest standards of laboratory safety and experimental integrity.

Section 1: Compound Identification and
Physicochemical Properties

2-lodobutane-d9 is a deuterated form of sec-butyl iodide, utilized in isotopic labeling studies
and as a research intermediate in synthetic chemistry.[1] Its physical and chemical
characteristics are critical to understanding its behavior and associated hazards.

Table 1: Compound Identification
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Identifier Value Source
Chemical Name (+)-2-lodobutane-d9 [2]

CAS Number 1219795-41-1 [1][2]
Molecular Formula CaDeol [1]
Molecular Weight 193.08 g/mol [1]
Synonyms (x)-sec-Butyl lodide-d9 [2]

Table 2: Physicochemical Properties (Data from 2-lodobutane)
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Property

Value

Significance &
. Source
Causality

Appearance

Colorless to light

yellow liquid

A change in color may
indicate
[31[4]

decomposition or

impurity.

Odor

Ether-like

Provides a qualitative
warning of vapor

presence, though [3]
olfactory fatigue can

occur.

Boiling Point

119-120 °C

Influences its volatility
and the potential for [41[5]

inhalation exposure.

Melting Point

-104 °C

Remains liquid under
all standard laboratory  [4][5]
conditions.

Flash Point

23 °C (73.4 °F)

Critical Hazard.

Flammable vapors

can form at or near [4]
room temperature,

creating a fire risk.

Density

1.598 g/mL at 25 °C

Heavier than water. [5]1[6]

Vapor Density

>1 (Air=1)

Vapors are heavier
than air and can
accumulate in low-
: . [31[7]
lying areas, traveling
to distant ignition

sources.

Solubility

Insoluble in water;
Soluble in alcohol,

ether

Dictates appropriate [5][6]
solvents for reactions
and cleaning, and

influences
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environmental
mobility.

Decomposes upon
exposure to light,

) » releasing iodine.

- Light-sensitive; often
Stability N ) Copper acts as a 516171
stabilized with copper

scavenger for
decomposition

byproducts.

Section 2: Hazard Identification and GHS
Classification

The primary hazards associated with 2-iodobutane-d9 are its flammability and its irritant
properties. The Globally Harmonized System (GHS) classification for the parent compound, 2-
iodobutane, provides the basis for risk assessment.

Table 3: GHS Hazard Classification for 2-lodobutane

Hazard Class Category Hazard Statement Source
H225: Highly
flammable liquid and
Flammable Liquids 2/3 vapor or H226: [31[7]
Flammable liquid and
vapor.
Skin H315: Causes skin
: - 2 N [31[7]
Corrosion/Irritation irritation.
Serious Eye H319: Causes serious
I 2 N [31[7]
Damage/Irritation eye irritation.

Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o [31[71[8]
respiratory irritation.
Exposure)
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Expert Analysis of Hazards:

o Flammability: The low flash point is the most immediate and significant risk. It necessitates
the strict exclusion of all ignition sources—sparks, open flames, and hot surfaces—from the
handling area.[7][9] The high vapor density means that vapors can "flow" along benchtops or
floors to find an ignition source and flash back.[3][6]

o Reactivity: As a halogenated alkane, it is incompatible with strong oxidizing agents and
strong bases.[4][6] When heated to decomposition, it emits toxic fumes of hydrogen iodide

(HI).[7][8]

» Health Effects: The compound is a known irritant to the skin, eyes, and respiratory system.[4]
[8] Prolonged skin contact can lead to defatting and dermatitis.[8] While specific data on
chronic toxicity is limited, alkyl halides as a class warrant careful handling to minimize
exposure.

Section 3: Risk Mitigation: Engineering Controls &
PPE

A multi-layered approach to safety, starting with robust engineering controls and supplemented
by appropriate Personal Protective Equipment (PPE), is essential.

Engineering Controls

¢ Chemical Fume Hood: All handling of 2-iodobutane-d9 must be performed inside a certified
chemical fume hood to control vapor inhalation and contain potential spills.[10][11]

¢ Ventilation: The laboratory should be well-ventilated to prevent the accumulation of
flammable or toxic vapors.[10]

« Ignition Source Control: All electrical equipment used in the vicinity must be intrinsically safe
or explosion-proof.[4][7] Grounding and bonding of containers is mandatory during transfers
to prevent static electricity discharge.[7][12]

Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
situations with a higher risk of splashing.[11]

Hand Protection: Chemical-resistant gloves, such as nitrile or Viton™, must be worn. Inspect
gloves for integrity before each use and replace them immediately if contaminated.

Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are
required to protect the skin.[11]

Caption: Risk assessment workflow for handling 2-iodobutane-d9.

Section 4: Standard Operating Procedures (SOPSs)

Adherence to a detailed SOP is crucial for both safety and experimental reproducibility.

Protocol for Handling and Transfer

Preparation: Before starting, ensure the fume hood is operational and the work area is clear
of clutter and ignition sources. Assemble all necessary equipment, including grounded
transfer lines and non-sparking tools.[7]

Inert Atmosphere: To prevent isotopic exchange with atmospheric moisture and minimize
oxidation, deuterated compounds should be handled under an inert atmosphere (e.g., dry
argon or nitrogen).[13]

Aliquotting/Transfer: a. Ground the source container and the receiving vessel.[12] b. Use a
syringe or cannula for liquid transfers. If pouring, do so slowly and carefully to minimize
splashing and vapor generation. c. Keep containers tightly closed when not in use.[12]

Post-Handling: Wipe down the work surface with an appropriate solvent. Decontaminate or
dispose of all equipment that came into contact with the chemical according to institutional
guidelines. Wash hands thoroughly with soap and water.[10]

Caption: Step-by-step workflow for the safe handling of 2-iodobutane-d9.

Section 5: Storage and Stability

Proper storage is critical to maintaining the chemical purity and safety of 2-iodobutane-d9.
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e Location: Store in a dedicated, well-ventilated flammables storage cabinet.[6][7]

» Conditions: Keep the container tightly closed and store in a cool, dry place, protected from
direct sunlight.[7][10] Refrigerated storage (2-10 °C) is often recommended to minimize
decomposition and vapor pressure.[11][14]

» Container: Use the original amber glass bottle or another light-blocking, compatible
container.[14]

e Incompatibilities: Segregate from strong oxidizing agents, strong bases, and reactive metals.

[6]

 Stability: The compound is stable if stored under recommended conditions.[2] However, long-
term storage can lead to decomposition, especially if exposed to light or air. The presence of
a copper stabilizer helps to prolong shelf life.[5]

Section 6: Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response

For any spill, the priority is personal safety.

Protocol for a Minor Laboratory Spill (<100 mL):

Alert: Alert personnel in the immediate area.[15][16]

Evacuate & Isolate: If vapors are significant, evacuate the immediate area. Restrict access.

Control Ignition: Ensure all ignition sources are turned off.[17]

Ventilate: Increase ventilation by opening the fume hood sash.

PPE: Don appropriate PPE, including respiratory protection if necessary and you are trained
to do so.
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e Contain & Absorb: Contain the spill by creating a dike with an inert absorbent material like
vermiculite, dry sand, or a commercial spill kit.[15][17] Work from the outside in.

o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
sealable, properly labeled container for hazardous waste.[15]

e Decontaminate: Clean the spill area with soap and water.[17][18]
e Report: Report the incident to your supervisor and institutional safety office.[17]

A spill is considered major if it is large in volume, involves injury, or is in an area without proper
ventilation. In such cases, evacuate the area, close the doors, and call emergency services
immediately.[16][17]

Caption: Decision workflow for responding to a 2-iodobutane-d9 spill.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[4][8]

» Skin Contact: Remove all contaminated clothing. Wash the affected area immediately with
soap and plenty of water. Seek medical attention if irritation persists.[4][8]

¢ Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial
respiration. Seek immediate medical attention.[4][8]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][8]

Firefighting Measures

» Extinguishing Media: Use dry chemical powder, carbon dioxide (CO3), alcohol-resistant
foam, or a water spray to cool containers.[3][10]

» Specific Hazards: The substance is flammable, and its vapors can form explosive mixtures
with air.[3][6] Containers may rupture or explode when heated.[6][7] Combustion produces
toxic fumes, including hydrogen iodide.[8]
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» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[8]

Section 7: Waste Disposal

All waste containing 2-iodobutane-d9, including contaminated absorbents and disposable
PPE, must be treated as hazardous waste.

o Collection: Collect waste in a designated, sealed, and properly labeled container.

o Labeling: The label must clearly identify the contents as "Hazardous Waste: 2-lodobutane-
d9" and list all associated hazards (Flammable, Irritant).

» Disposal: Arrange for disposal through your institution's environmental health and safety
office. Disposal must comply with all local, state, and federal regulations.[8][10] Do not
dispose of it down the drain.[8]
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¢ CymitQuimica. .

e FUJIFILM Wako Chemicals. . (Link available from search result)
e ChemicalBook. .

¢ MilliporeSigma. . (Link available from search result)

¢ Sigma-Aldrich. .

¢ Unknown University. . (Specific university link not available)
e« CDN Isotopes. .

e Cheméo. .

¢ University of Toronto. .

e UTHealth Houston. .

o Florida State University. .

¢ Princeton University. .

e Tokyo Chemical Industry. .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2-lodobutane-d9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1149290#2-iodobutane-d9-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/244325
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8369958.htm
https://wap.guidechem.com/encyclopedia/2-iodobutane-dic4645.html
https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3618/167304.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2iodobutane-CASNO-513-48-4203H-EN.aspx
https://labchem-wako.fujifilm.com/sds/W01W0104-2642JGHEEN.pdf
https://www.tcichemicals.com/OP/en/p/B1093
https://www.chromservis.eu/media/0/05_pdf/Catalogues/CIL_Deuterated_Solvents_Reagents__Accessories_Catalog__NMR_Solvents.pdf
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.ut.edu/content/dam/ut/uploadedFiles/Academics/Environmental_Health_and_Safety/Chemical-Emergency-Procedures.pdf
https://www.uth.edu/safety/chemical-safety/hazardous-spills.htm
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://emergency.fsu.edu/hazards/chemical-spills
https://www.benchchem.com/product/b1149290#2-iodobutane-d9-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1149290#2-iodobutane-d9-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1149290#2-iodobutane-d9-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1149290#2-iodobutane-d9-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1149290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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